REACTION_CXSMILES
|
[NH2:1][C:2]1[C:11]([CH3:12])=[CH:10][CH:9]=[CH:8][C:3]=1[C:4]([O:6][CH3:7])=[O:5].C(OC(=O)C)(=O)C.C([O-])(=O)C.[K+].[N:25](OCCC(C)C)=O.C(Cl)(Cl)[Cl:34]>>[ClH:34].[NH:1]1[C:2]2[C:11](=[CH:10][CH:9]=[CH:8][C:3]=2[C:4]([O:6][CH3:7])=[O:5])[CH:12]=[N:25]1 |f:2.3,6.7|
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Name
|
|
Quantity
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17.5 g
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Type
|
reactant
|
Smiles
|
NC1=C(C(=O)OC)C=CC=C1C
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Name
|
|
Quantity
|
22.6 mL
|
Type
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reactant
|
Smiles
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C(C)(=O)OC(C)=O
|
Name
|
|
Quantity
|
300 mL
|
Type
|
reactant
|
Smiles
|
C(Cl)(Cl)Cl
|
Name
|
potassium acetate
|
Quantity
|
3 g
|
Type
|
reactant
|
Smiles
|
C(C)(=O)[O-].[K+]
|
Name
|
|
Quantity
|
30.6 mL
|
Type
|
reactant
|
Smiles
|
N(=O)OCCC(C)C
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Control Type
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AMBIENT
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Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
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TEMPERATURE
|
Details
|
while maintaining the temperature below 40° C
|
Type
|
ADDITION
|
Details
|
was added
|
Type
|
TEMPERATURE
|
Details
|
The reaction mixture was heated
|
Type
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TEMPERATURE
|
Details
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at reflux for 24 h
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Duration
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24 h
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Type
|
WASH
|
Details
|
The reaction mixture was washed with a saturated, aqueous solution of sodium bicarbonate
|
Type
|
DRY_WITH_MATERIAL
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Details
|
dried over sodium sulfate
|
Type
|
CONCENTRATION
|
Details
|
concentrated
|
Type
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ADDITION
|
Details
|
Methanol (100 mL) and 6 N hydrochloric acid (100 mL) were added to the residue
|
Type
|
TEMPERATURE
|
Details
|
the mixture was maintained for 18 h at rt
|
Duration
|
18 h
|
Type
|
CUSTOM
|
Details
|
The volatiles were removed under reduced pressure
|
Type
|
CUSTOM
|
Details
|
the residue was triturated with ethyl acetate (100 mL)
|
Type
|
CUSTOM
|
Details
|
The product was isolated by filteration
|
Type
|
WASH
|
Details
|
washed with ethyl acetate (20 mL)
|
Type
|
CUSTOM
|
Details
|
dried
|
Name
|
|
Type
|
product
|
Smiles
|
Cl.N1N=CC2=CC=CC(=C12)C(=O)OC
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 15.3 g | |
YIELD: PERCENTYIELD | 68% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |